Cas no 1261998-08-6 (6-Amino-3-(3-formylphenyl)pyridine-2-carboxylic acid)

• Product Name: 6-Amino-3-(3-formylphenyl)pyridine-2-carboxylic acid
• CAS No: 1261998-08-6
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• MDL: MFCD18323336
• CID: 5148750
• Update Time: 2023-08-24

6-Amino-3-(3-formylphenyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(3-formylphenyl)picolinic acid
• 2-Pyridinecarboxylic acid, 6-amino-3-(3-formylphenyl)-
• 6-Amino-3-(3-formylphenyl)pyridine-2-carboxylic acid

• MDL： MFCD18323336
• Inchi： 1S/C13H10N2O3/c14-11-5-4-10(12(15-11)13(17)18)9-3-1-2-8(6-9)7-16/h1-7H,(H2,14,15)(H,17,18)
• InChI Key： CMYLKMREKVVWSO-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC=C(N)N=1)C1C=CC=C(C=O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 1.5
• Topological Polar Surface Area: 93.3